Cas no 2227783-93-7 ((2R)-hex-3-en-2-amine)
(2R)-hex-3-en-2-amine Chemical and Physical Properties
Names and Identifiers
-
- (2R)-hex-3-en-2-amine
- 2227783-93-7
- EN300-1764524
-
- Inchi: 1S/C6H13N/c1-3-4-5-6(2)7/h4-6H,3,7H2,1-2H3/b5-4+/t6-/m1/s1
- InChI Key: QEFIPPNXFHQYRO-BMMSZFGTSA-N
- SMILES: N[C@H](C)/C=C/CC
Computed Properties
- Exact Mass: 99.104799419g/mol
- Monoisotopic Mass: 99.104799419g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 57.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 26Ų
(2R)-hex-3-en-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1764524-0.05g |
(2R)-hex-3-en-2-amine |
2227783-93-7 | 0.05g |
$1068.0 | 2023-09-20 | ||
| Enamine | EN300-1764524-0.1g |
(2R)-hex-3-en-2-amine |
2227783-93-7 | 0.1g |
$1119.0 | 2023-09-20 | ||
| Enamine | EN300-1764524-0.25g |
(2R)-hex-3-en-2-amine |
2227783-93-7 | 0.25g |
$1170.0 | 2023-09-20 | ||
| Enamine | EN300-1764524-0.5g |
(2R)-hex-3-en-2-amine |
2227783-93-7 | 0.5g |
$1221.0 | 2023-09-20 | ||
| Enamine | EN300-1764524-1.0g |
(2R)-hex-3-en-2-amine |
2227783-93-7 | 1g |
$1272.0 | 2023-06-03 | ||
| Enamine | EN300-1764524-2.5g |
(2R)-hex-3-en-2-amine |
2227783-93-7 | 2.5g |
$2492.0 | 2023-09-20 | ||
| Enamine | EN300-1764524-5.0g |
(2R)-hex-3-en-2-amine |
2227783-93-7 | 5g |
$3687.0 | 2023-06-03 | ||
| Enamine | EN300-1764524-10.0g |
(2R)-hex-3-en-2-amine |
2227783-93-7 | 10g |
$5467.0 | 2023-06-03 | ||
| Enamine | EN300-1764524-1g |
(2R)-hex-3-en-2-amine |
2227783-93-7 | 1g |
$1272.0 | 2023-09-20 | ||
| Enamine | EN300-1764524-5g |
(2R)-hex-3-en-2-amine |
2227783-93-7 | 5g |
$3687.0 | 2023-09-20 |
(2R)-hex-3-en-2-amine Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on (2R)-hex-3-en-2-amine
Research Brief on (2R)-hex-3-en-2-amine (CAS: 2227783-93-7) in Chemical Biology and Pharmaceutical Applications
The chiral amine compound (2R)-hex-3-en-2-amine (CAS 2227783-93-7) has recently gained significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This brief synthesizes the latest findings regarding this molecule's synthesis, biological activity, and emerging applications in drug discovery.
Recent studies have demonstrated that (2R)-hex-3-en-2-amine serves as a valuable chiral building block for the synthesis of complex pharmaceutical intermediates. Its unsaturated hydrocarbon chain and stereocenter at the 2-position make it particularly useful for asymmetric synthesis approaches. A 2023 study published in the Journal of Medicinal Chemistry reported its successful incorporation into novel kinase inhibitor scaffolds, showing improved selectivity profiles compared to racemic analogs.
In pharmacological investigations, researchers have identified (2R)-hex-3-en-2-amine as a potential modulator of neurotransmitter systems. Preliminary in vitro data suggests activity at both dopaminergic and serotonergic receptors, with Ki values in the low micromolar range. The compound's ability to cross the blood-brain barrier, as demonstrated in rodent models, makes it particularly interesting for CNS drug development programs.
The synthetic accessibility of (2R)-hex-3-en-2-amine has been significantly improved through recent methodological advances. A 2024 Nature Catalysis paper described an enantioselective enzymatic synthesis route achieving >99% ee with high yield, addressing previous challenges in large-scale production. This development has important implications for cost-effective manufacturing of derivatives for clinical evaluation.
Structure-activity relationship (SAR) studies have revealed that the (R)-configuration at the 2-position is critical for biological activity, with the (S)-enantiomer showing markedly reduced potency in most assay systems. The unsaturated hexenyl chain appears to contribute to both membrane permeability and target binding affinity, as demonstrated through systematic analog studies.
Current research directions include exploration of (2R)-hex-3-en-2-amine derivatives as potential treatments for neurodegenerative disorders and mood disorders. Several pharmaceutical companies have included this scaffold in their discovery pipelines, with one candidate currently in Phase I clinical trials for Parkinson's disease. The compound's versatility as both a therapeutic agent and synthetic intermediate ensures its continued relevance in medicinal chemistry research.
Future research priorities include further optimization of pharmacokinetic properties, expansion of structure-activity relationship studies, and investigation of potential combination therapies. The development of novel synthetic methodologies to access structurally diverse derivatives remains an active area of investigation in academic and industrial laboratories worldwide.
2227783-93-7 ((2R)-hex-3-en-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)